N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide

• IUPAC Name: N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)benzamide
• InChI: InChI=1S/C19H19NO3S/c1-14-10-15(2)12-18(11-14)20(17-8-9-24(22,23)13-17)19(21)16-6-4-3-5-7-16/h3-12,17H,13H2,1-2H3
• InChI Key: FXCAEKVLTVDVGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=CC=C3)C
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide, also known as DMTB, is a chemical compound that has been widely studied for its potential applications in scientific research. DMTB belongs to the class of compounds known as thiazoles, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide is not fully understood. However, studies have suggested that N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide exerts its anticancer effects by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDAC is known to play a key role in the regulation of gene expression and is often overexpressed in cancer cells. Inhibition of HDAC activity by N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide has been shown to have several biochemical and physiological effects. Studies have shown that N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide can induce oxidative stress and DNA damage in cancer cells, leading to cell cycle arrest and apoptosis. N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide in lab experiments is its potency and selectivity against cancer cells. N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide has been shown to have minimal toxicity to normal cells, making it an ideal candidate for anticancer drug development. However, one of the limitations of using N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide in lab experiments is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide. One area of research is the development of more efficient synthesis methods for N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide, which can improve its yield and purity. Another area of research is the optimization of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide dosage and administration, which can improve its efficacy and reduce its toxicity. Additionally, further studies are needed to fully understand the mechanism of action of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide and its potential applications in other fields of scientific research, such as neurodegenerative diseases and infectious diseases.

Synthesis Methods

The synthesis of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide involves the reaction of 3,5-dimethylphenyl isothiocyanate with 2,3-dihydrothiophene-1,1-dioxide in the presence of a base. The resulting product is then reacted with benzoyl chloride to yield N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide. The synthesis method has been well-established and has been used in several studies to produce N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide in large quantities for research purposes.

Scientific Research Applications

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide has been extensively studied for its potential applications in scientific research. One of the most promising applications of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide is in the field of cancer research. Studies have shown that N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide has potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.